Cas no 24303-66-0 (2-Pentynoic acid, 4-methoxy-4-methyl-)

• Product Name: 2-Pentynoic acid, 4-methoxy-4-methyl-
• CAS No: 24303-66-0
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 6083878
• PubChem ID: 55299361
• Update Time: 2024-03-01

2-Pentynoic acid, 4-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 4-methoxy-4-methyl-
• 4-Methoxy-4-methylpent-2-ynoic acid
• EN300-787502
• AKOS006377521
• 4-methoxy-4-methylpent-2-ynoicacid
• 24303-66-0

• Inchi： 1S/C7H10O3/c1-7(2,10-3)5-4-6(8)9/h1-3H3,(H,8,9)
• InChI Key： DYONNEQVYLLPBL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC(OC)(C)C

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 99-103 °C(Press: 0.5 Torr)
• pka: 2.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids